1-(2-furoyl)imidazolidin-2-one

• IUPAC Name: 1-(furan-2-carbonyl)imidazolidin-2-one
• InChI: InChI=1S/C8H8N2O3/c11-7(6-2-1-5-13-6)10-4-3-9-8(10)12/h1-2,5H,3-4H2,(H,9,12)
• InChI Key: FLRAONWLUWVZBI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(=O)N1)C(=O)C2=CC=CO2
• Molecular Formula: C8H8N2O3
• Molecular Weight: 180.16 g/mol

Description

“1-(2-furoyl)imidazolidin-2-one” is a compound that belongs to the class of imidazolidinones. Imidazolidinones are cyclic derivatives of urea and are omnipresent structural motifs of pharmaceuticals, natural products, chiral auxiliaries, and intermediates in organic syntheses. They are generally colorless, polar, and basic compounds.

Synthesis Analysis

Imidazolidinones are traditionally prepared by condensation reaction of 1,2-diamines and aldehydes. More recently, γ-Al2O3 was reported to catalyze the formation of 1-(2-hydroxyethyl)imidazolidin-2-one from 2-[(2-aminoethyl)amino]ethan-1-ol, at 250 °C in supercritical CO2.

Molecular Structure Analysis

The molecular structure of “this compound” can be found in various databases such as ChemSpider. The structure is also available as a 2D Mol file or as a computed 3D SD file.

Chemical Reactions Analysis

Imidazolidinones are often labile. The rings are susceptible to hydrolysis back to the diamine and the aldehyde. Aliphatic 1,2-diamines have also been converted into the corresponding imidazolidin-2-ones under oxidative carbonylation conditions.

Physical And Chemical Properties Analysis

Imidazolidinones are generally colorless, polar, and basic compounds. They are cyclic 5-membered examples of the general class of aminals.

Safety and Hazards

The safety data sheet for imidazole, a related compound, indicates that it may form combustible dust concentrations in air, is harmful if swallowed, causes severe skin burns and eye damage, and may cause respiratory irritation.

Future Directions

Over the years, continuous efforts have been addressed to the development of sustainable and more efficient protocols for the synthesis of these heterocycles. This includes exploring various synthetic routes to access five-membered cyclic ureas and producing more sustainable and environmentally-friendly protocols for the preparation of this essential class of molecules.